Cas no 83800-99-1 (Quinazoline, 2-(4-chlorophenyl)-4-methoxy-)

Quinazoline, 2-(4-chlorophenyl)-4-methoxy- structure
83800-99-1 structure
Product Name:Quinazoline, 2-(4-chlorophenyl)-4-methoxy-
CAS No:83800-99-1
MF:C15H11ClN2O
MW:270.71364235878
CID:668420
PubChem ID:710971
Update Time:2025-04-19

Quinazoline, 2-(4-chlorophenyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Quinazoline, 2-(4-chlorophenyl)-4-methoxy-
    • 2-(4-chlorophenyl)-4-methoxyquinazoline
    • IDI1_002442
    • ChemDiv2_003727
    • EU-0040409
    • HMS1379J09
    • 83800-99-1
    • AKOS001629159
    • SR-01000453491-1
    • BRD-K96496987-001-01-5
    • DTXSID20351829
    • SR-01000453491
    • Inchi: 1S/C15H11ClN2O/c1-19-15-12-4-2-3-5-13(12)17-14(18-15)10-6-8-11(16)9-7-10/h2-9H,1H3
    • InChI Key: FOFFFBOKXMZDOC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=NC(=C2C=CC=CC2=N1)OC

Computed Properties

  • Exact Mass: 270.0559907g/mol
  • Monoisotopic Mass: 270.0559907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 35Ų
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